![molecular formula C4H9Cl2N3S B1442882 4-(Aminomethyl)-1,3-thiazol-2-amine dihydrochloride CAS No. 89363-94-0](/img/structure/B1442882.png)
4-(Aminomethyl)-1,3-thiazol-2-amine dihydrochloride
Overview
Description
4-(Aminomethyl)-1,3-thiazol-2-amine dihydrochloride is a chemical compound with the CAS Number 89363-94-0 . It has a molecular weight of 202.11 . The compound is a solid at room temperature .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 202.11 . .Scientific Research Applications
Chemical Synthesis and Reactions :
- Aminomethylation of 2-amino-5,5-bis(hydroxymethyl)-1,3-thiazol-4(5H)-one leads to cyclization and formation of a tetrahydrotriazine ring (Ramsh et al., 2006).
- Synthesis of substituted [1,3]thiazolo[4,5-b]pyridines and [1,3]thiazolo[4,5-d][1,2,3]triazines from 4-amino-5-cyano-1,3-thiazoles (Thomae et al., 2008).
Corrosion Inhibition :
- Theoretical studies using density functional theory (DFT) and molecular dynamics simulations on thiazole derivatives, including 2-amino-4-(4-chlorophenyl)-thiazole, reveal their potential as corrosion inhibitors for Fe metal (Kaya et al., 2016).
Molecular Dynamics and Computational Studies :
- Investigations using computational methods like DFT and molecular docking have been conducted on aminothiazole derivatives, revealing insights into their electronic and spectroscopic properties, and potential biological activities (Adeel et al., 2017).
Drug Delivery Systems :
- A study on the development of a novel system for drug transport using gold nanoparticles stabilized with βcyclodextrin-2-amino-4-(4-chlorophenyl)thiazole complex. This system aims to improve the delivery of thiazole-based drugs in therapy (Asela et al., 2017).
Antimicrobial and Antifungal Activities :
- Synthesis and evaluation of thiazole derivatives for their antimicrobial and antifungal activities. For example, compounds like 2-aminoethyl-5-carbethoxythiazoles have been synthesized and tested for their potential bioactivities (Boy & Guernon, 2005).
Bioactive Compound Synthesis :
- Development of novel compounds like 6-aryl-7-arylazo-4-(N-substituted aminomethyl)-2H-thiazolo-[3, 2-a]-1,3,5-triazino-2-thiones, which have been studied for their antiviral properties (Jyoti, 2020).
Safety and Hazards
The compound has been classified with the signal word 'Warning’ . Hazard statements associated with it include H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
4-(aminomethyl)-1,3-thiazol-2-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3S.2ClH/c5-1-3-2-8-4(6)7-3;;/h2H,1,5H2,(H2,6,7);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKEWDBTVHPZPAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)N)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9Cl2N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
197893-32-6, 89363-94-0 | |
Record name | 4-(Aminomethyl)-1,3-thiazol-2-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-(aminomethyl)-1,3-thiazol-2-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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